1-(4-Bromo-2-methylphenyl)ethan-1-OL

• Molecular Formula: C9H11BrO
• Molecular Weight: 215.09 g/mol
• IUPAC Name: 1-(4-bromo-2-methylphenyl)ethanol
• InChI: InChI=1S/C9H11BrO/c1-6-5-8(10)3-4-9(6)7(2)11/h3-5,7,11H,1-2H3
• InChI Key: VSWSYSAPIMMMDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)C(C)O

Description

1-(4-Bromo-2-methylphenyl)ethan-1-OL is a useful research compound. Its molecular formula is C9H11BrO and its molecular weight is 215.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-bromo-2-methylbenzaldehyde (1 g, 5 mmol) in tetrahydrofuran (30 mL) was added methylmagnesium bromide (3N in tetrahydrofuran, 2 mL) at −40° C. Then the mixture was stirred at 25° C. for 3 hours. Water (15 mL) was added to the mixture and then extracted with ethyl acetate (35 mL×3). The combined organic phase was dried by sodium sulfate, and then filtered. The filtrate was concentrated in vacuo and purified by column chromatography (silica gel, petroleum ether/ethyl acetate=5:1) to give 1-(4-bromo-2-methylphenyl)ethanol (600 mg, 56%).